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Compound of Interest

Compound Name: Musk ketone

Cat. No.: B1676872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Musk ketone is a synthetic nitro-musk, historically prized in perfumery for its persistent, warm,

and powdery musk aroma.[1][2] Chemically known as 1-(4-tert-butyl-2,6-dimethyl-3,5-

dinitrophenyl)ethanone, it has been a cornerstone in creating classic and sophisticated

fragrance profiles.[1] Its primary functions in fragrance formulation are to act as a base note,

providing depth and warmth, and as a fixative, to prolong the scent's longevity by reducing the

volatility of other fragrance components.[3][4][5] These notes provide an overview of its

application, quantitative data, and detailed protocols for its evaluation in fragrance formulations.

NOTE: The use of musk ketone in cosmetics is restricted in some regions due to regulatory

concerns regarding its bioaccumulation and potential environmental impact.[1][6] Researchers

and formulators must adhere to the latest guidelines from regulatory bodies such as the

International Fragrance Association (IFRA) and local governmental regulations.[6][7]

Physicochemical and Olfactory Properties
Musk ketone's utility in fragrance is rooted in its distinct chemical and sensory characteristics.
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Property Value Reference

Chemical Formula C₁₄H₁₈N₂O₅ [1]

Molecular Weight 294.30 g/mol [1][8]

Appearance
White to pale yellow crystalline

powder
[3][6]

Odor Profile
Sweet, musky, warm, powdery,

with a mild animalic nuance
[1][3][9]

Odor Strength High [1]

Substantivity on Smelling Strip 600 hours [10]

Melting Point 135-139 °C [6][8]

Boiling Point 265 °C [6]

Vapor Pressure < 0.001 Pa [6]

Water Solubility Insoluble [3]

Log P (Octanol/Water Partition

Coefficient)
4.2 - 4.3 [1][6]

Application in Fragrance Formulation
Musk ketone is a versatile ingredient that blends well with a variety of fragrance families.

Typical Usage Levels in Fragrance Concentrate:[6][9]

Application Concentration Range (%)

Fine Fragrance (e.g., Perfume, Eau de Parfum) 1.0 - 10.0+

Eau de Toilette 0.5 - 5.0

Soaps and Detergents 0.1 - 2.0

Creams and Lotions 0.05 - 1.0
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Blending and Accord Development:

Musk ketone serves as an excellent foundation for powdery, floral, and oriental fragrances.[1]

[3] It effectively enhances the warmth and sweetness of floral notes when paired with

ingredients like methyl ionones, cinnamic alcohol, and benzyl salicylate.[1] Its powdery

character is particularly useful in creating soft, skin-like accords. Due to its high substantivity,

even trace amounts can significantly improve the longevity of a fragrance.[6]

Experimental Protocols
Protocol 1: Evaluation of Fixative Effect using
Headspace Gas Chromatography-Mass Spectrometry
(GC-MS)
Objective: To quantify the effect of musk ketone on the evaporation rate of more volatile

fragrance ingredients.

Materials:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Headspace autosampler

Sealed headspace vials (20 mL)

Fragrance formulation with and without musk ketone

A blend of volatile top and middle note fragrance ingredients (e.g., citrus oils, floral esters)

Ethanol (perfumer's grade)

Filter paper or smelling strips

Methodology:

Sample Preparation:
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Prepare a control fragrance solution containing a blend of top and middle note ingredients

in ethanol.

Prepare a test fragrance solution with the same composition as the control, but with the

addition of a specific concentration of musk ketone (e.g., 2%).

Application:

Apply a precise amount (e.g., 100 µL) of the control and test solutions to separate filter

papers.

Place each filter paper into a headspace vial and seal immediately.

Headspace Analysis:

Incubate the vials in the headspace autosampler oven at a controlled temperature (e.g.,

37°C to simulate skin temperature) for a set period (e.g., 15 minutes).[11]

Program the GC-MS with an appropriate method for separating and identifying the target

volatile compounds.[12][13]

Column: A non-polar or mid-polar column (e.g., DB-5ms) is typically suitable.

Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a

higher temperature (e.g., 250°C) to elute all compounds.[11][12]

MS Parameters: Scan a mass range appropriate for the expected fragrance molecules

(e.g., m/z 40-400).

Time-Course Analysis:

Repeat the headspace analysis at various time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours) to

monitor the decrease in the concentration of the volatile compounds over time.[14][15]

Data Analysis:

Identify and quantify the peak areas of the volatile fragrance ingredients in the

chromatograms for both the control and test samples at each time point.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1676872?utm_src=pdf-body
https://www.mdpi.com/2079-9284/5/4/62
https://www.ingenieria-analitica.com/en/attachment/pdf/print/dynamic-hs-analysis-of-fragrance-products-pdf-1895
https://www.scielo.br/j/jbchs/a/rVMTDMTM8Ck57wb5bVYxwhJ/?lang=en
https://www.mdpi.com/2079-9284/5/4/62
https://www.ingenieria-analitica.com/en/attachment/pdf/print/dynamic-hs-analysis-of-fragrance-products-pdf-1895
https://www.ttslaboratuvar.com/en/our-services/dermatological-safety-analyses/fragrance-permanence-test
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25418/an_04-ad-0309-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot the peak area of each volatile compound against time for both formulations.

Compare the decay curves to determine the reduction in the evaporation rate in the

presence of musk ketone.

Protocol 2: Sensory Evaluation of Fragrance Longevity
on Skin
Objective: To assess the perceived longevity and intensity of a fragrance containing musk
ketone on human skin over time.

Materials:

Fragrance formulations (with and without musk ketone)

A panel of trained sensory assessors (or human volunteers)[9]

Unscented lotion or soap for skin preparation

Evaluation forms or software

Controlled environment (odor-free, constant temperature and humidity)

Methodology:

Panelist Preparation:

Panelists should avoid using scented products for 24 hours prior to the evaluation.

Wash the application area (e.g., forearm) with unscented soap and water and allow it to air

dry.[15]

Fragrance Application:

Apply a standardized amount of the control and test fragrances to marked areas on the

panelists' forearms.

Sensory Evaluation:
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At specified time intervals (e.g., 0, 0.5, 1, 2, 4, 6, 8 hours), panelists evaluate the intensity

of the fragrance on a labeled magnitude scale (LMS) or a 0-10 point intensity scale.[4][14]

Panelists should also provide descriptive comments on the fragrance character at each

time point.

Data Analysis:

Calculate the mean intensity scores for both the control and test fragrances at each time

point.

Plot the mean intensity versus time to generate longevity curves.

Use statistical analysis (e.g., t-test or ANOVA) to determine if there is a significant

difference in perceived intensity and longevity between the two formulations.

Visualizations
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Caption: Workflow for Fragrance Formulation and Evaluation.
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Caption: Olfactory Signaling Pathway for Musk Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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